Methyl 3-(3-(2,5-dioxopyrrolidin-1-yl)benzamido)benzo[b]thiophene-2-carboxylate

• IUPAC Name: methyl 3-[[3-(2,5-dioxopyrrolidin-1-yl)benzoyl]amino]-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C21H16N2O5S/c1-28-21(27)19-18(14-7-2-3-8-15(14)29-19)22-20(26)12-5-4-6-13(11-12)23-16(24)9-10-17(23)25/h2-8,11H,9-10H2,1H3,(H,22,26)
• InChI Key: XGOXLVBIOCDFFW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=CC=CC=C2S1)NC(=O)C3=CC(=CC=C3)N4C(=O)CCC4=O
• Molecular Formula: C21H16N2O5S
• Molecular Weight: 408.4 g/mol
• CAS No.: 477490-59-8

Description

Methyl 3-(3-(2,5-dioxopyrrolidin-1-yl)benzamido)benzo[b]thiophene-2-carboxylate, also known as Methyl PBT, is a synthetic organic compound that belongs to the class of thienobenzodiazepines. It has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, pharmacology, and material science.

Scientific Research Applications

Novel Compound Synthesis for Anti-inflammatory Applications

Research indicates efforts towards synthesizing novel molecules with potential anti-inflammatory properties. For instance, the synthesis of methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate aimed to explore the anti-inflammatory activity of structurally related molecules, suggesting the potential of similar compounds like Methyl 3-(3-(2,5-dioxopyrrolidin-1-yl)benzamido)benzo[b]thiophene-2-carboxylate in this domain (Moloney, 2001).

Heterocyclic Chemistry for Drug Development

Another aspect of research focuses on the synthesis of heterocyclic compounds, which are crucial in drug development. Studies involving the synthesis of 9H-Pyrazolo[3,2-b][1,3]benzoxazines and Benzo[4,5]furo[3,2-b]thieno[2,3-d]pyridines demonstrate the exploration of new cyclic modes and the development of derivatives of new heterocyclic systems, which are valuable for pharmaceutical applications (Lisowskaya, Alajarín, & Sánchez-Andrada, 2006); (Yagodkina-Yakovenko, Bol’but, & Vovk, 2018).

Antioxidant Activity Research

The synthesis and study of 1-(5-Chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives have revealed compounds with potent antioxidant activity, showcasing the potential of such compounds in oxidative stress-related conditions (Tumosienė et al., 2019).

Synthesis for Enhanced Stability and Functionality in Materials Science

Research on the functionalization of metal–organic frameworks (MOFs) with thioether side chains, such as those seen in similar complex molecules, demonstrates the pursuit of materials with improved stability, fluorescence, and metal uptake properties, which are significant for catalysis and environmental applications (He et al., 2011).

Future Directions

The future directions for this compound could involve further structural optimization of related compounds to improve production and quality control of monoclonal antibodies.